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Compound of Interest

Compound Name: Anthanthrone

Cat. No.: B1585402

A detailed crystallographic comparison of 4,10-dichloro-, 4,10-dibromo-, and 4,10-
diiodoanthanthrone, providing researchers, scientists, and drug development professionals
with essential structural data and experimental protocols for this important class of organic
molecules.

Dihalogenated anthanthrones are a class of polycyclic aromatic hydrocarbons that have
garnered significant interest for their applications in organic electronics, including as organic
field-effect transistors (OFETSs) and in photovoltaic devices. Their performance in these
applications is intrinsically linked to their solid-state packing and intermolecular interactions,
which are governed by their crystal structure. This guide provides a comparative overview of
the crystal structures of three key dihalogenated anthanthrones: 4,10-dichloroanthanthrone,
4,10-dibromoanthanthrone (Pigment Red 168), and 4,10-diiodoanthanthrone.

Comparative Crystallographic Data

The crystal structures of these dihalogenated anthanthrones have been determined by single-
crystal X-ray diffraction, revealing that while their molecular structures are nearly identical, their
crystal packing motifs are not isotypic.[1] A summary of their key crystallographic parameters is
presented below.
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4,10- 4,10- 4,10-

Parameter dichloroanthanthro  dibromoanthanthro diiodoanthanthron
ne ne e

Crystal System Triclinic Monoclinic Monoclinic

Space Group P-1 P2(1)/c P2(1)/c

Z 1 2 2

a (A) 7.937(2) 8.018(2) 8.121(2)

b (A) 8.948(2) 16.088(4) 16.591(4)

c (A) 10.383(3) 10.823(3) 11.059(3)

o (°) ** 68.32(3) 90 90

B (°) 87.21(3) 109.43(3) 109.87(3)

y (°) 80.09(3) 90 90

Volume (A3) ** 674.2(3) 1314.4(6) 1401.5(6)

Experimental Protocols

The determination of these crystal structures involves two primary stages: crystal growth and
single-crystal X-ray diffraction.

Crystal Growth

Single crystals of sufficient quality for X-ray diffraction are typically grown via sublimation. A
general procedure is as follows:

 Purification: The crude dihalogenated anthanthrone powder is first purified, often by train
sublimation, to remove impurities that can hinder crystal growth.

« Sublimation: The purified material is placed in a sublimation apparatus, which consists of a
tube furnace with a temperature gradient. The apparatus is evacuated to a high vacuum.

e Crystal Formation: The material is heated to its sublimation temperature, allowing it to
transition directly from a solid to a gas. The gaseous molecules then travel along the
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temperature gradient to a cooler region of the tube, where they desublimate and slowly form
single crystals on the walls of the apparatus. The optimal temperatures for sublimation and
crystal deposition are specific to each compound.

Single-Crystal X-ray Diffraction

Once suitable single crystals are obtained, their structures are determined using a single-
crystal X-ray diffractometer. The general workflow is as follows:

o Crystal Mounting: A single crystal of appropriate size (typically < 0.5 mm in all dimensions) is
mounted on a goniometer head.

o Data Collection: The mounted crystal is placed in the X-ray beam of the diffractometer. The
instrument rotates the crystal through a series of angles while irradiating it with
monochromatic X-rays. A detector records the diffraction pattern, which consists of a set of
reflections of varying intensities. Data is typically collected at a low temperature (e.g., 100 K)
to minimize thermal vibrations of the atoms.

e Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell parameters and space group. The initial crystal structure is then solved using
direct methods or Patterson methods. Finally, the atomic positions and thermal parameters
are refined to obtain the final, accurate crystal structure.

Application Workflow: Organic Field-Effect
Transistor (OFET) Fabrication and Characterization

The charge transport properties of dihalogenated anthanthrones make them promising
candidates for the active layer in OFETSs. The following diagram illustrates a typical workflow for
the fabrication and characterization of such devices.
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OFET Fabrication and Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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